Cas no 2138402-03-4 (6-(Pentan-3-yl)spiro[2.5]octan-1-amine)

• Product Name: 6-(Pentan-3-yl)spiro[2.5]octan-1-amine
• CAS No: 2138402-03-4
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6062424
• PubChem ID: 165463078
• Update Time: 2025-05-24

6-(Pentan-3-yl)spiro[2.5]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-767810
• 6-(pentan-3-yl)spiro[2.5]octan-1-amine
• 2138402-03-4
• 6-(Pentan-3-yl)spiro[2.5]octan-1-amine

• Inchi： 1S/C13H25N/c1-3-10(4-2)11-5-7-13(8-6-11)9-12(13)14/h10-12H,3-9,14H2,1-2H3
• InChI Key： RRUZLNGXKNOXFE-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(C(CC)CC)CC2

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 6-(Pentan-3-yl)spiro[2.5]octan-1-amine

6-(Pentan-3-yl)spiro[2.5]octan-1-amine: A Comprehensive Overview

6-(Pentan-3-yl)spiro[2.5]octan-1-amine, also known by its CAS registry number 2138402-03-4, is a unique organic compound that has garnered attention in the fields of synthetic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon. The spiro structure in this molecule is formed between a six-membered ring and a five-membered ring, creating a unique framework that contributes to its distinctive chemical properties.

The molecular structure of 6-(Pentan-3-yl)spiro[2.5]octan-1-amine includes a pentyl group attached at the 6-position of the spiro system, along with an amine functional group at the 1-position. This combination of functional groups makes the compound versatile in terms of reactivity and potential applications. Recent studies have highlighted its potential in drug delivery systems due to its ability to form stable complexes with various bioactive molecules.

One of the most intriguing aspects of this compound is its synthesis process. Researchers have developed efficient methods to construct the spiro system, often utilizing ring-closing metathesis or other advanced catalytic techniques. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications such as pharmaceutical intermediates and advanced materials.

In terms of applications, 6-(Pentan-3-yl)spiro[2.5]octan-1-amine has shown promise in several areas. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent studies. This property is particularly valuable in the pharmaceutical industry, where enantioselective synthesis is crucial for producing active pharmaceutical ingredients (APIs). Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The latest research on this compound has focused on its interaction with biological systems. Studies have demonstrated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in anticancer therapy. However, further research is needed to fully understand its mechanism of action and toxicity profile before it can be considered for clinical use.

In conclusion, 6-(Pentan-3-yl)spiro[2.5]octan-1-amine (CAS No: 2138402-03-4) is a fascinating compound with a diverse range of potential applications. Its unique spiro structure, coupled with functional groups such as pentyl and amine groups, makes it a valuable tool in synthetic chemistry and materials science. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial domains.